Cas no 2229602-37-1 (3-(2-phenoxyethyl)azetidin-3-ol)

• Product Name: 3-(2-phenoxyethyl)azetidin-3-ol
• CAS No: 2229602-37-1
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6407419
• PubChem ID: 165969755
• Update Time: 2025-05-19

3-(2-phenoxyethyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-phenoxyethyl)azetidin-3-ol
• 2229602-37-1
• EN300-1860000

• Inchi： 1S/C11H15NO2/c13-11(8-12-9-11)6-7-14-10-4-2-1-3-5-10/h1-5,12-13H,6-9H2
• InChI Key： CKBQYQLGHFETKB-UHFFFAOYSA-N
• SMILES： OC1(CCOC2C=CC=CC=2)CNC1

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(2-phenoxyethyl)azetidin-3-ol

Comprehensive Guide to 3-(2-phenoxyethyl)azetidin-3-ol (CAS No. 2229602-37-1): Properties, Applications, and Market Insights

3-(2-phenoxyethyl)azetidin-3-ol (CAS No. 2229602-37-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring an azetidine ring substituted with a phenoxyethyl group and a hydroxyl moiety, exhibits unique structural and functional properties. Researchers and industry professionals are increasingly exploring its potential in drug discovery, material science, and other advanced applications. In this article, we delve into the chemical characteristics, synthesis methods, applications, and market trends of this intriguing molecule.

The molecular structure of 3-(2-phenoxyethyl)azetidin-3-ol combines the rigidity of the azetidine ring with the flexibility of the phenoxyethyl side chain, making it a versatile intermediate in organic synthesis. Its CAS No. 2229602-37-1 serves as a unique identifier, ensuring precise tracking in regulatory and commercial contexts. The hydroxyl group at the 3-position of the azetidine ring enhances its reactivity, enabling derivatization for various applications. This compound is particularly valued for its potential in designing bioactive molecules, thanks to its balanced lipophilicity and hydrogen-bonding capacity.

One of the most compelling aspects of 3-(2-phenoxyethyl)azetidin-3-ol is its role in pharmaceutical research. The azetidine scaffold is a privileged structure in medicinal chemistry, often associated with improved metabolic stability and bioavailability. Recent studies highlight its utility in developing kinase inhibitors, GPCR modulators, and other therapeutic agents. For instance, the phenoxyethyl moiety can be tailored to enhance target binding affinity, making this compound a valuable building block for drug candidates. Researchers are also investigating its potential in prodrug design, where the hydroxyl group serves as a site for conjugation.

Beyond pharmaceuticals, 3-(2-phenoxyethyl)azetidin-3-ol finds applications in material science. Its unique structure contributes to the development of advanced polymers and coatings with tailored properties. The azetidine ring’s strain energy can influence polymerization kinetics, while the phenoxyethyl group imparts solubility and flexibility to the resulting materials. These characteristics make it a promising candidate for high-performance adhesives, elastomers, and specialty resins. Industry experts are particularly interested in its potential for creating environmentally friendly materials, aligning with the global push toward sustainability.

The synthesis of 3-(2-phenoxyethyl)azetidin-3-ol typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include the formation of the azetidine ring via cyclization, followed by functionalization with the phenoxyethyl group. Recent advancements in catalytic methods have improved the efficiency and yield of these processes, reducing waste and energy consumption. Green chemistry principles are increasingly applied to its production, reflecting the growing demand for sustainable synthetic routes. Researchers are also exploring biocatalytic approaches, which could further enhance the compound’s accessibility and cost-effectiveness.

Market demand for 3-(2-phenoxyethyl)azetidin-3-ol is on the rise, driven by its expanding applications in pharmaceuticals and materials. The compound’s CAS No. 2229602-37-1 is frequently searched in chemical databases, underscoring its relevance in R&D. Pharmaceutical companies are particularly active in sourcing high-purity batches for drug development programs. Meanwhile, material science firms are evaluating its commercial potential in niche markets. Pricing trends indicate a steady increase, reflecting its specialized nature and limited supply. Suppliers are responding by scaling up production and optimizing logistics to meet global demand.

Quality control is critical for 3-(2-phenoxyethyl)azetidin-3-ol, given its use in sensitive applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity and structural integrity. Regulatory compliance is equally important, with manufacturers adhering to Good Manufacturing Practices (GMP) where applicable. Batch-to-batch consistency is closely monitored to ensure reliable performance in end-use scenarios. Researchers and purchasers should prioritize suppliers with robust quality assurance protocols and transparent documentation practices.

Looking ahead, the future of 3-(2-phenoxyethyl)azetidin-3-ol appears bright. Innovations in synthetic methodology and application development are expected to unlock new opportunities. For example, its potential in agrochemicals and cosmetics is beginning to be explored. Additionally, collaborations between academia and industry could accelerate its adoption in cutting-edge technologies. As the scientific community continues to uncover its capabilities, this compound is poised to play an increasingly important role in diverse fields. Stakeholders are encouraged to stay informed about the latest research and market developments to capitalize on its potential.

In conclusion, 3-(2-phenoxyethyl)azetidin-3-ol (CAS No. 2229602-37-1) is a multifaceted compound with significant promise in pharmaceuticals, materials, and beyond. Its unique structural features, including the azetidine ring and phenoxyethyl group, underpin its versatility and utility. As research advances and market demand grows, this molecule is set to become a cornerstone in innovative chemical solutions. Whether you are a researcher, manufacturer, or end-user, understanding its properties and applications is essential for leveraging its full potential.